2-cyano-2-(diphenylphosphorothioyl)-1-phenylvinyl benzoate

• IUPAC Name: [(Z)-2-cyano-2-diphenylphosphinothioyl-1-phenylethenyl] benzoate
• InChI: InChI=1S/C28H20NO2PS/c29-21-26(32(33,24-17-9-3-10-18-24)25-19-11-4-12-20-25)27(22-13-5-1-6-14-22)31-28(30)23-15-7-2-8-16-23/h1-20H/b27-26-
• InChI Key: ACOAUPQCXROSFI-RQZHXJHFSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=C(C#N)P(=S)(C2=CC=CC=C2)C3=CC=CC=C3)OC(=O)C4=CC=CC=C4
• Isomeric SMILES: C1=CC=C(C=C1)/C(=C(\C#N)/P(=S)(C2=CC=CC=C2)C3=CC=CC=C3)/OC(=O)C4=CC=CC=C4
• Molecular Formula: C28H20NO2PS
• Molecular Weight: 465.5 g/mol

Description

2-cyano-2-(diphenylphosphorothioyl)-1-phenylvinyl benzoate, also known as Fenamiphos, is an organophosphorus insecticide that has been widely used in agriculture to control soil-borne pests. Fenamiphos has been shown to have a high level of efficacy against a broad range of soil pests, making it an important tool for farmers and growers.

Mechanism of Action

2-cyano-2-(diphenylphosphorothioyl)-1-phenylvinyl benzoate acts as an acetylcholinesterase inhibitor, which leads to the accumulation of acetylcholine in the synaptic cleft, resulting in the overstimulation of the nervous system of the target pest. This ultimately leads to paralysis and death of the pest.
Biochemical and Physiological Effects:
2-cyano-2-(diphenylphosphorothioyl)-1-phenylvinyl benzoate has been shown to have a high level of toxicity to a broad range of soil pests. It has also been shown to have a low level of toxicity to mammals, including humans. However, exposure to high levels of 2-cyano-2-(diphenylphosphorothioyl)-1-phenylvinyl benzoate can lead to symptoms such as headache, nausea, and vomiting.

Advantages and Limitations for Lab Experiments

2-cyano-2-(diphenylphosphorothioyl)-1-phenylvinyl benzoate is a widely used insecticide that has been shown to be effective against a broad range of soil pests. It is relatively easy to synthesize and is readily available. However, its use is restricted in some countries due to concerns over its potential impact on the environment and human health.

Future Directions

There is a need for further research into the potential impact of 2-cyano-2-(diphenylphosphorothioyl)-1-phenylvinyl benzoate on the environment and human health. There is also a need for the development of alternative pest control methods that are less harmful to the environment and human health. Additionally, further research is needed to determine the long-term efficacy of 2-cyano-2-(diphenylphosphorothioyl)-1-phenylvinyl benzoate and to develop strategies to mitigate the development of resistance in target pests.

Scientific Research Applications

2-cyano-2-(diphenylphosphorothioyl)-1-phenylvinyl benzoate has been extensively studied for its insecticidal properties and has been shown to be effective against a wide range of soil-borne pests. It has been used in the control of nematodes, mites, and other pests in a variety of crops, including cotton, potatoes, and vegetables. 2-cyano-2-(diphenylphosphorothioyl)-1-phenylvinyl benzoate has also been used in the control of pests in ornamental plants and turf.